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Compound of Interest
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Compound Name:
2-(aminocarbonyl)hydrazide

Cat. No. BOg8488

A Guide for Researchers, Scientists, and Drug
Development Professionals

This guide provides a comparative environmental impact assessment of p-Toluenesulfonyl
semicarbazide (TSSC) against other common chemical foaming agents, namely
Azodicarbonamide (ADC) and Dinitrosopentamethylenetetramine (DPT). The comparison
focuses on key environmental and toxicological parameters to assist researchers and
professionals in making informed decisions regarding the selection of foaming agents.

While comprehensive, directly comparative studies on the environmental impact of these
specific foaming agents are limited in publicly available literature, this guide synthesizes the
available data from safety data sheets (SDS), regulatory documents, and scientific publications.
It is important to note that significant data gaps exist, particularly for TSSC and DPT, in the
areas of ecotoxicity and biodegradability.

Quantitative Data Comparison

The following tables summarize the available quantitative data for the environmental impact
assessment of TSSC, ADC, and DPT.

Table 1: Acute Aquatic Toxicity Data
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Data Not Data Not
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Data Not Data Not
EC50 - -
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Data Not Data Not
_ EC50 _ - -
Available Available
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mide (ADC) (Fathead
minnow)
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(Water flea)
Desmodesmu
s subspicatus EC50 >36.1 72 h OECD 201[1]
(Green algae)
Dinitrosopent
amethylenete  Data Not Data Not
LC50 - -
tramine Available Available
(DPT)
Data Not Data Not
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Data Not Data Not
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Available Available
Table 2: Biodegradability
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semicarbazide Available Available Available
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Azodicarbonamid Readily

OECD 301B 70% 28d _
e (ADC) biodegradable[1]
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Table 3: Physical and Chemical Properties Relevant to Environmental Fate

p-Toluenesulfonyl

Azodicarbonamide

Dinitrosopentamet

Property semicarbazide (ADC) hylenetetramine
(TSSC) (DPT)

CAS Number 10396-10-8 123-77-3 101-25-7

Molecular Formula CsH11N303S C2HaN4O2 CsH10NeO2

Water Solubility

Insoluble or very

Insoluble in water[3]

Slightly soluble in

sparingly soluble[2] water[4]
Decomposition ~200-207°C
~224-235°C[5] ~190-230°C
Temperature (decomposes)[4]

Decomposition Pathways and Environmental

concerns

The environmental impact of chemical foaming agents is significantly influenced by their

decomposition products.

p-Toluenesulfonyl semicarbazide (TSSC)
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Upon thermal decomposition, TSSC is expected to release nitrogen gas (N2), which is inert and
the primary goal of a foaming agent. However, other byproducts are also formed. The sulfonyl
group suggests the potential for the release of sulfur oxides (SOx), and the organic structure
indicates the formation of carbon oxides (CO, CO:z) and nitrogen oxides (NOx) under certain
conditions[6]. Specific studies detailing the complete decomposition pathway and the
ecotoxicity of minor byproducts are not readily available.

Azodicarbonamide (ADC)

ADC decomposes to produce primarily nitrogen (N2) and carbon monoxide (CO), with smaller
amounts of carbon dioxide (COz) and ammonia (NHs). A significant environmental concern with
ADC is the formation of semicarbazide (SEM) as a breakdown product, particularly in the
presence of moisture. Semicarbazide has been shown to have developmental toxicity in
aguatic organisms and is a suspected carcinogen[3].

Dinitrosopentamethylenetetramine (DPT)

The thermal decomposition of DPT is highly exothermic and can be explosive. The primary
gaseous products are nitrogen (N2) and formaldehyde. Minor amounts of nitrous oxide, carbon
dioxide, and ammonia have also been identified. Formaldehyde is a known carcinogen and can
have toxic effects on aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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